Cas no 33543-63-4 (Ethyl 3-methoxyphenethylcarbamate)

• Product Name: Ethyl 3-methoxyphenethylcarbamate
• CAS No: 33543-63-4
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 1082995
• Update Time: 2025-05-21

Ethyl 3-methoxyphenethylcarbamate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-methoxyphenethylcarbamate
• Ethyl [2-(3-methoxyphenyl)ethyl]carbamate
• ethyl {2-[3-(methyloxy)phenyl]ethyl}carbamate
• [2-(3-methoxyphenyl)ethyl]carbamic acid ethyl ester
• [2-(3-methoxy-phenyl)-ethyl]-carbamic acid ethyl ester
• AC1L2T5Y
• AC1Q65E6
• AR-1I9652
• CTK4I0556
• EINECS 223-417-1
• ethyl bis(hydroxymethyl)carbamate
• ethyl-N-< 2-(3-methoxyphenyl)ethyl> -carbamate
• etyl 3-methoxyphe
• NCIOpen2_000184
• NSC67669

• Inchi： 1S/C12H17NO3/c1-3-16-12(14)13-8-7-10-5-4-6-11(9-10)15-2/h4-6,9H,3,7-8H2,1-2H3,(H,13,14)
• InChI Key： IWWCZJPUOJYRHI-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)CCNC(=O)OCC

Computed Properties

• Exact Mass: 223.12091

Experimental Properties

• PSA: 47.56

Additional information on Ethyl 3-methoxyphenethylcarbamate

Research Brief on Ethyl 3-methoxyphenethylcarbamate (CAS: 33543-63-4) in Chemical Biology and Pharmaceutical Applications

Ethyl 3-methoxyphenethylcarbamate (CAS: 33543-63-4) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This carbamate derivative, characterized by its 3-methoxyphenethyl moiety, has demonstrated promising biological activities that warrant further investigation. Recent studies have focused on its potential as a scaffold for drug development, particularly in the context of neurological disorders and inflammatory conditions.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's structural-activity relationship, revealing that the ethoxycarbonyl group at the carbamate functionality significantly influences its binding affinity to certain neurotransmitter receptors. The research team employed molecular docking simulations followed by in vitro assays to validate these interactions, providing valuable insights for future analog design.

In pharmacological evaluations, Ethyl 3-methoxyphenethylcarbamate has shown moderate inhibitory effects on monoamine oxidase B (MAO-B) with an IC50 of 12.3 μM, suggesting potential applications in Parkinson's disease treatment. Comparative studies with related carbamate derivatives indicate that the 3-methoxy substitution pattern contributes to this selective inhibition profile while maintaining favorable blood-brain barrier permeability.

Recent synthetic methodology developments have improved the production efficiency of 33543-63-4. A 2024 report in Organic Process Research & Development described a novel catalytic system for carbamate formation that achieves 92% yield with excellent purity (>99%), addressing previous challenges in large-scale synthesis. This advancement is particularly relevant for preclinical development considerations.

The compound's metabolic stability has been evaluated in human liver microsome studies, showing a half-life of 43 minutes, which suggests the need for structural modifications to enhance its pharmacokinetic profile. Current research efforts are exploring prodrug strategies and formulation approaches to overcome this limitation while maintaining the desired pharmacological activity.

Emerging safety data from animal studies indicate that Ethyl 3-methoxyphenethylcarbamate exhibits a favorable toxicity profile at therapeutic doses, with no observed hepatotoxicity up to 100 mg/kg in rodent models. However, comprehensive toxicokinetic studies are still ongoing to fully characterize its safety parameters before potential human trials.

Future research directions for 33543-63-4 include exploration of its potential as a multifunctional agent, particularly investigating possible synergistic effects between its MAO-B inhibitory activity and recently observed mild COX-2 inhibition. The compound's versatility as a chemical biology tool for studying neurotransmitter systems also continues to be an active area of investigation.